![molecular formula C20H21Cl2NO4 B602131 Aceclofenac Tert-Butyl Ester CAS No. 139272-68-7](/img/structure/B602131.png)
Aceclofenac Tert-Butyl Ester
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Aceclofenac Tert-Butyl Ester is a chemical compound with the molecular formula C20H21Cl2NO4 . It is also known by its chemical name, 2-(tert-butoxy)-2-oxoethyl 2-(2-((2,6-dichlorophenyl)amino)phenyl)acetate .
Synthesis Analysis
The synthesis of this compound involves two steps. The first step of the process gives the intermediate tert-Butyl-2-[(2,6-Dichlorophenyl) Amine] phenyl acetoxy acetate which is further utilized to make the final product chemical named as 2-[(2,6-dichlorophenyl) amino] phenyl acectoxyacetic acid .
Molecular Structure Analysis
The molecular structure of this compound consists of 20 carbon atoms, 21 hydrogen atoms, 2 chlorine atoms, 1 nitrogen atom, and 4 oxygen atoms .
Physical And Chemical Properties Analysis
This compound has a predicted boiling point of 475.2±45.0 °C and a predicted density of 1.289±0.06 g/cm3 . Its pKa is predicted to be -2.84±0.50 .
Scientific Research Applications
Dissolution Enhancement : Aceclofenac has low solubility, leading to poor dissolution and variable bioavailability. Techniques like solid dispersion and chemical modification are used to enhance its solubility and dissolution rate, thereby improving oral bioavailability and therapeutic efficacy (Vikramjeet et al., 2013).
Synthesis of Impurities : Research on synthesizing and characterizing process-related potential impurities of aceclofenac, using modified methods and characterized by various spectroscopic techniques, is crucial for ensuring the purity and safety of the drug (Somashekar et al., 2013).
Pharmacokinetics and Metabolism Studies : Studies have been conducted to understand the pharmacokinetics and drug metabolism of aceclofenac, showing species differences in metabolism, highlighting the importance of species-specific drug development and testing (Bort et al., 1996).
Novel Drug Delivery Systems : Research includes developing sustained release formulations of aceclofenac-loaded nanoparticles or microspheres to improve patient compliance and reduce dosing frequency (Patil et al., 2019).
Development of Prodrugs : Synthesizing prodrugs of aceclofenac using acrylic polymers with degradable ester bonds to reduce gastrointestinal toxicity associated with oral NSAID use (Rasheed et al., 2017).
Formulation of Transdermal Therapeutic Systems : Developing matrix-type transdermal therapeutic systems containing aceclofenac for managing chronic pain and inflammation, which can offer prolonged relief and reduce gastrointestinal side effects (Patel et al., 2009).
Preformulation Studies : Preformulation studies of aceclofenac involve understanding its physical, chemical, analytical, and pharmacological properties, which are crucial for developing effective and stable drug formulations (Arya & Malik, 2022).
Safety and Hazards
Safety data sheets suggest avoiding dust formation, breathing mist, gas or vapours, and contact with skin and eye when handling Aceclofenac Tert-Butyl Ester . It is also recommended to use personal protective equipment, ensure adequate ventilation, remove all sources of ignition, and evacuate personnel to safe areas .
Mechanism of Action
Target of Action
The primary target of [2-[(2-methylpropan-2-yl)oxy]-2-oxoethyl] 2-[2-(2,6-dichloroanilino)phenyl]acetate, also known as Aceclofenac Tert-Butyl Ester, is the cyclo-oxygenase enzyme (COX) . This enzyme plays a crucial role in the synthesis of prostaglandins, which are inflammatory mediators that cause pain, swelling, inflammation, and fever .
Mode of Action
This compound works by inhibiting the action of COX . This inhibition downregulates the production of various inflammatory mediators, including prostaglandin E2 (PGE2), interleukin-1β (IL-1β), and tumor necrosis factor (TNF) from the arachidonic acid (AA) pathway .
Biochemical Pathways
The inhibition of COX by this compound affects the arachidonic acid (AA) pathway . This pathway is responsible for the production of various inflammatory mediators. By inhibiting COX, this compound reduces the production of these mediators, thereby reducing inflammation and pain .
Pharmacokinetics
This compound belongs to BCS Class II, indicating it has poor aqueous solubility but high permeability . It can penetrate into synovial joints, where it exerts its anti-inflammatory and analgesic effects . The compound is metabolized in human hepatocytes and human microsomes to form a major metabolite .
Result of Action
The inhibition of COX and the subsequent reduction in inflammatory mediators result in marked anti-inflammatory and analgesic properties . This makes this compound effective in treating conditions such as osteoarthritis, rheumatoid arthritis, and ankylosing spondylitis .
Action Environment
The action of this compound can be influenced by environmental factors. Additionally, the compound’s action may be affected by the presence of other substances in the environment .
Properties
IUPAC Name |
[2-[(2-methylpropan-2-yl)oxy]-2-oxoethyl] 2-[2-(2,6-dichloroanilino)phenyl]acetate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21Cl2NO4/c1-20(2,3)27-18(25)12-26-17(24)11-13-7-4-5-10-16(13)23-19-14(21)8-6-9-15(19)22/h4-10,23H,11-12H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QIQFYYWKRUYDTH-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)COC(=O)CC1=CC=CC=C1NC2=C(C=CC=C2Cl)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21Cl2NO4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901140519 |
Source
|
Record name | 2-(1,1-Dimethylethoxy)-2-oxoethyl 2-[(2,6-dichlorophenyl)amino]benzeneacetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901140519 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
410.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
139272-68-7 |
Source
|
Record name | 2-(1,1-Dimethylethoxy)-2-oxoethyl 2-[(2,6-dichlorophenyl)amino]benzeneacetate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=139272-68-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-(1,1-Dimethylethoxy)-2-oxoethyl 2-[(2,6-dichlorophenyl)amino]benzeneacetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901140519 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.